Cas no 29816-98-6 (Butanoic acid, 3-oxo-, 2,2,2-trifluoroethyl ester)

• Product Name: Butanoic acid, 3-oxo-, 2,2,2-trifluoroethyl ester
• CAS No: 29816-98-6
• MF: C₆H₇F₃O₃
• MW: 184.113192796707
• CID: 1440261
• PubChem ID: 10583612
• Update Time: 2025-04-20

Butanoic acid, 3-oxo-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 2,2,2-trifluoroethyl ester
• 3-Oxo-butyric acid 2,2,2-trifluoro-ethyl ester
• 29816-98-6
• SCHEMBL1319236
• DTXSID90442031
• 2,2,2-trifluoroethyl 3-oxobutanoate

• Inchi： 1S/C6H7F3O3/c1-4(10)2-5(11)12-3-6(7,8)9/h2-3H2,1H3
• InChI Key： WYVJHLQPKOHCOS-UHFFFAOYSA-N
• SMILES： FC(COC(CC(C)=O)=O)(F)F

Computed Properties

• Exact Mass: 184.03471
• Monoisotopic Mass: 184.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37